Highly efficient ultraviolet light-emitting organosoluble polyimide†
RSC Advances Pub Date: 2016-07-19 DOI: 10.1039/C6RA12755J
Abstract
We synthesized a new class of polyimides containing a siloxane unit in the main chain and showing an intense photoluminescence (PL) in the ultraviolet (UV) region at room temperature. The PL emission of the sample in solution was observed at around 313 nm with excitation at 266 nm. The fluorescence quantum yield was estimated to be 0.35. The polyimide in the film state also exhibited a strong PL emission around 328 nm. These results indicate that the synthesized polyimide has potential for UV light-emitting applications.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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